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This guide provides a detailed comparison of the anti-PD-1 monoclonal antibody CS1003 with

other commercially available alternatives, focusing on its cross-reactivity profile and binding

affinity. The information is intended for researchers, scientists, and drug development

professionals working in the field of cancer immunotherapy.

Introduction to CS1003
CS1003 is a humanized IgG4 monoclonal antibody that targets the programmed cell death

protein 1 (PD-1), an immune checkpoint receptor.[1][2] A key feature of CS1003 is its cross-

reactivity, enabling it to bind to PD-1 from multiple species, including human, cynomolgus

monkey, and mouse.[1][2][3] This characteristic facilitates preclinical evaluation in various

animal models. This document outlines the cross-reactivity and selectivity of CS1003 in

comparison to other anti-PD-1 antibodies, pembrolizumab and nivolumab.

Cross-Reactivity and Binding Affinity
The binding affinity of CS1003 to PD-1 from different species has been characterized using

various methods, including ELISA, surface plasmon resonance (SPR), and flow cytometry.

Table 1: Binding Affinity (EC50) of CS1003 to Recombinant PD-1 Proteins (ELISA)[2]
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Species EC50 (nM)

Human 0.1757

Cynomolgus Monkey 0.2459

Mouse 0.3664

Table 2: Binding Affinity (KD) of CS1003 to PD-1 Proteins (SPR)[2]

Species ka (1/Ms) kd (1/s) KD (M)

Human 5.97 x 10^5 3.66 x 10^-3 6.13 x 10^-9

Cynomolgus Monkey 8.09 x 10^5 7.07 x 10^-3 8.74 x 10^-9

Mouse Not Reported Not Reported 3.99 x 10^-9

Table 3: Comparative Binding of Anti-PD-1 Antibodies to Human PD-1

Antibody Target Binding Affinity (KD)

CS1003 PD-1 6.13 nM[2]

Pembrolizumab PD-1 Comparable to CS1003[2]

Nivolumab PD-1
Not explicitly compared to

CS1003 in provided results

CS1003 has been shown to have comparable binding potency to human and monkey PD-1 as

the reference antibody, pembrolizumab.[2] Importantly, unlike many other anti-PD-1 antibodies,

CS1003 is cross-reactive with murine PD-1.[2]

Selectivity Profile
To assess its specificity, CS1003 was tested for binding against other related immunoglobulin

superfamily proteins.

Table 4: Selectivity of CS1003 Against Other Immune Checkpoint Proteins[2]
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Protein Binding

CD28 No

CTLA-4 No

ICOS No

BTLA No

These results indicate that CS1003 is highly selective for PD-1.

Experimental Protocols
1. Enzyme-Linked Immunosorbent Assay (ELISA) for PD-1 Binding:

Plate Coating: 96-well plates are coated with recombinant human, cynomolgus monkey, or

mouse PD-1 protein and incubated overnight.

Blocking: The plates are washed and blocked with a suitable blocking buffer to prevent non-

specific binding.

Antibody Incubation: Serial dilutions of CS1003 or other anti-PD-1 antibodies are added to

the wells and incubated.

Detection: After washing, a horseradish peroxidase (HRP)-conjugated secondary antibody

that recognizes the primary antibody is added.

Substrate Addition: A TMB (3,3',5,5'-Tetramethylbenzidine) substrate is added, and the

colorimetric reaction is stopped with a stop solution.

Data Analysis: The absorbance is read at 450 nm, and the EC50 values are calculated from

the resulting dose-response curves.

2. Surface Plasmon Resonance (SPR) for Binding Kinetics:

Chip Preparation: A sensor chip is prepared by immobilizing the ligand (e.g., recombinant

PD-1 protein).
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Analyte Injection: The analyte (e.g., CS1003) is injected at various concentrations over the

sensor surface.

Data Collection: The association and dissociation of the analyte are monitored in real-time by

detecting changes in the refractive index at the sensor surface.

Data Analysis: The association rate (ka), dissociation rate (kd), and equilibrium dissociation

constant (KD) are calculated from the sensorgrams.

3. Flow Cytometry for Cell-Surface Binding:

Cell Preparation: Cells expressing the target PD-1 (human, cynomolgus, or mouse) are

harvested and washed.

Antibody Incubation: The cells are incubated with fluorescently labeled CS1003 or with an

unlabeled primary antibody followed by a fluorescently labeled secondary antibody.

Data Acquisition: The fluorescence intensity of the cells is measured using a flow cytometer.

Data Analysis: The geometric mean fluorescence intensity is used to determine the binding

affinity (EC50) from dose-response curves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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